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Introduction
Friedelinol, a pentacyclic triterpenoid alcohol, and its precursor friedelin, have garnered

significant interest in the pharmaceutical and nutraceutical industries due to their diverse

pharmacological activities. These compounds, commonly found in plants of the Celastraceae,

Hippocrateaceae, and Euphorbiaceae families, exhibit promising potential as antibacterial, anti-

viral, and cytotoxic agents. Supercritical fluid extraction (SFE) with carbon dioxide (SC-CO2)

has emerged as a green and efficient technology for the selective extraction of these valuable

bioactive compounds from natural sources. This application note provides detailed protocols

and quantitative data for the SFE of friedelin and discusses its applicability for the extraction of

friedelinol.

Advantages of Supercritical Fluid Extraction
SFE offers several advantages over conventional solvent extraction methods:

Selectivity: By tuning the temperature and pressure, the solvating power of supercritical CO2

can be precisely controlled to target specific compounds.

Purity: The use of CO2 as a solvent eliminates the presence of residual organic solvents in

the final extract.
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Mild Operating Conditions: SFE can be performed at relatively low temperatures, preserving

thermolabile compounds like friedelinol from degradation.

Environmentally Friendly: Carbon dioxide is non-toxic, non-flammable, and readily available,

making SFE a sustainable extraction method.

Application: Extraction from Quercus cerris (Turkey
Oak) Cork
Quercus cerris cork has been identified as a rich source of friedelin. While specific data for

friedelinol extraction via SFE is limited in current literature, the optimized conditions for

friedelin are expected to be highly effective for the co-extraction of friedelinol due to their

structural similarity.

Quantitative Data Summary
The following tables summarize the quantitative data from studies on the supercritical fluid

extraction of friedelin from Quercus cerris cork.

Table 1: Effect of SFE Parameters on Total Extraction Yield and Friedelin Concentration

Pressure
(bar)

Temperatur
e (°C)

Co-solvent
(Ethanol
wt%)

Total Yield
(wt%)

Friedelin
Conc. (wt%)

Reference

300 40 0 0.97 40.6

300 60 0 1.52 35.2

300 80 0 1.81 30.1

300 60 10 2.83 -

- 40 0 - 38.2

- 50 5.0 - -

- - 5.0 2.2 -

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1674158?utm_src=pdf-body
https://www.benchchem.com/product/b1674158?utm_src=pdf-body
https://www.benchchem.com/product/b1674158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Comparison of SFE with Conventional Extraction Methods for Friedelin from Quercus

cerris Cork

Extraction
Method

Solvent
Total Yield
(wt%)

Friedelin
Yield (wt%)

Friedelin
Conc. (wt%)

Reference

SFE
Supercritical

CO2
1.2 - 1.7 0.12 up to 40.6

Soxhlet
Dichlorometh

ane
- - 26.0

Soxhlet Methanol 13.8 1.68 -

Batch SLE
Petroleum

Ether
0.35 - -

Experimental Protocols
Protocol 1: Supercritical Fluid Extraction of Friedelin
from Quercus cerris Cork
This protocol is based on optimized conditions reported in the literature and can be adapted for

the extraction of friedelinol.

1. Materials and Equipment:

Dried and ground Quercus cerris cork (particle size < 0.5 mm)
Supercritical fluid extractor system
High-purity CO2 (99.99%)
Ethanol (optional co-solvent)
Collection vials
Analytical balance
Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

2. SFE Procedure:

Accurately weigh approximately 10 g of the ground cork material and load it into the
extraction vessel.
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Assemble the SFE system according to the manufacturer's instructions.
Set the extraction parameters:

Pressure: 300 bar
Temperature: 40 °C
CO2 flow rate: 5 g/min
Co-solvent: 0% ethanol (for high selectivity of friedelin) or 5% ethanol (for higher total yield)

Pressurize the system with CO2 to the desired pressure.
Once the desired temperature and pressure are stable, begin the dynamic extraction
process.
Collect the extract in a pre-weighed collection vial at programmed intervals (e.g., every 30
minutes) for a total extraction time of 2-3 hours.
After the extraction is complete, carefully depressurize the system.
Weigh the collected extracts to determine the total extraction yield.
Analyze the composition of the extracts using GC-MS to quantify the friedelin and friedelinol
content.

Visualizations
Experimental Workflow for SFE of Friedelinol
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To cite this document: BenchChem. [Application and Protocols for Supercritical Fluid
Extraction of Friedelinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674158#application-of-supercritical-fluid-extraction-
for-friedelinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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